Cas no 2137879-41-3 (14-Methyl-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one)

• Product Name: 14-Methyl-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one
• CAS No: 2137879-41-3
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 5797800
• PubChem ID: 165789371
• Update Time: 2025-06-23

14-Methyl-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one Chemical and Physical Properties

Names and Identifiers

• EN300-790757
• 14-methyl-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one
• 2137879-41-3
• 14-Methyl-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one

• Inchi： 1S/C14H23NO/c1-11-12(16)15-14(9-3-2-4-10-14)13(11)7-5-6-8-13/h11H,2-10H2,1H3,(H,15,16)
• InChI Key： XMOHSCWEHPNWMR-UHFFFAOYSA-N
• SMILES： O=C1C(C)C2(CCCC2)C2(CCCCC2)N1

Computed Properties

• Exact Mass: 221.177964357g/mol
• Monoisotopic Mass: 221.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1Ų

Additional information on 14-Methyl-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one

14-Methyl-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one: A Comprehensive Overview

The compound with CAS No 2137879-41-3, known as 14-Methyl-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex spirocyclic structure, which includes a nitrogen atom (as indicated by the "aza" prefix) and a ketone group at the 13th position. The molecule's unique architecture makes it a promising candidate for various applications, particularly in drug discovery and advanced material synthesis.

Spirocyclic compounds like 14-Methyl-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one are characterized by their spiro junctions, where two or more rings are connected through a single atom. In this case, the nitrogen atom serves as the spiro center, creating a highly rigid and strained structure. This rigidity is often exploited in medicinal chemistry to enhance the bioavailability and selectivity of drug candidates. Recent studies have highlighted the potential of such compounds in targeting specific protein-protein interactions, which are critical in various disease pathways.

The synthesis of 14-Methyl-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one involves a multi-step process that typically begins with the preparation of precursor molecules, followed by cyclization reactions to form the spirocyclic framework. Researchers have employed various strategies, including ring-closing metathesis and intramolecular nucleophilic attack, to achieve the desired structure. These methods have been optimized to improve yield and purity, making the compound more accessible for further studies.

One of the most exciting developments involving this compound is its role in drug design. The presence of a ketone group at the 13th position provides an excellent site for functionalization, allowing chemists to attach various bioactive moieties. For instance, recent research has focused on modifying this position to enhance the compound's ability to inhibit enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary results have shown promising activity, suggesting that this compound could serve as a lead molecule for developing novel therapeutics.

In addition to its medicinal applications, 14-Methyl-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one has also been explored for its potential in materials science. Its rigid structure and unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various semiconductor materials, paving the way for future applications in nanotechnology.

The study of spiroadamantane derivatives, including 14-Methyl-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one, has been significantly advanced by computational chemistry tools. Modern software allows scientists to model the compound's electronic structure, predict its reactivity, and design more efficient synthetic pathways. These computational insights have complemented experimental work, accelerating the discovery process and reducing costs associated with traditional trial-and-error methods.

Despite its complex structure, 14-Methyl-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one exhibits remarkable stability under physiological conditions, making it suitable for biological assays. Its resistance to enzymatic degradation has been a key factor in its success as a drug candidate. Furthermore, recent advancements in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy, have enabled precise characterization of this compound, ensuring its quality and consistency for both research and industrial applications.

In conclusion, CAS No 2137879-41-3, or 14-Methyl-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique spirocyclic structure, combined with advancements in synthetic and computational chemistry, positions it as a valuable tool in drug discovery and materials science. As research continues to uncover new properties and functionalities of this compound, its potential impact on both medicine and technology is expected to grow significantly.